2-Methylthiazole-4-carbonitrile

• IUPAC Name: 2-methyl-1,3-thiazole-4-carbonitrile
• InChI: InChI=1S/C5H4N2S/c1-4-7-5(2-6)3-8-4/h3H,1H3
• InChI Key: YYRJTQRYMNMUCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C#N
• Molecular Formula: C5H4N2S
• DSSTOX Substance ID: DTXSID60384055
• Molecular Weight: 124.17 g/mol
• CAS No.: 21917-76-0

Description

2-Methylthiazole-4-carbonitrile is a heterocyclic compound containing both sulfur and nitrogen atoms in its structure. It is known for its significant role in various chemical and pharmaceutical applications due to its unique chemical properties. The compound has the molecular formula C₅H₄N₂S and a molecular weight of 124.16 g/mol .

Scientific Research Applications

2-Methylthiazole-4-carbonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes

Safety and Hazards

The compound has a GHS07 signal word of "Warning". The hazard statements associated with it are H302, H315, H319, H332, and H335. The precautionary statements are P280, P305+P351+P338, and P310.

Mechanism of Action

Target of Action

Thiazole compounds, which include 2-methylthiazole-4-carbonitrile, are known to affect therespiratory system .

Mode of Action

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently . They may activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .

Biochemical Pathways

They can activate or stop various biochemical pathways, leading to a range of downstream effects .

Result of Action

Thiazole compounds are known to have diverse biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects .

Action Environment

It’s known that the compound should be stored in a sealed, dry environment at 2-8°c .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives, to which 2-Methylthiazole-4-carbonitrile belongs, have been reported to exhibit diverse biological activities . They have been found to interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions

Cellular Effects

Thiazole derivatives have been reported to have effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . The specific effects of this compound on cells have not been documented.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methylthiazole-4-carbonitrile typically involves the reaction of appropriate thiazole derivatives with cyanating agents. One common method includes the reaction of 2-methylthiazole with cyanogen bromide under controlled conditions to yield this compound . The reaction is usually carried out in an organic solvent such as dichloromethane, and the product is purified through recrystallization or chromatography.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity starting materials and optimized reaction conditions to ensure maximum yield and purity. The product is then subjected to rigorous quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: 2-Methylthiazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield thiazole derivatives with reduced functional groups.

Substitution: Nucleophilic substitution reactions can occur at the carbonitrile group, leading to the formation of various substituted thiazole derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Nucleophiles such as amines, alcohols; reactions are often conducted in polar solvents like ethanol or acetonitrile.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, reduced thiazole derivatives, and various substituted thiazole compounds .

Comparison with Similar Compounds

2-Methylthiazole-4-carbonitrile can be compared with other similar compounds, such as:

2-Aminothiazole: Known for its broad range of biological activities, including anticancer and antimicrobial properties.

4-Methylthiazole-2-carbonitrile: Similar in structure but differs in the position of the methyl and carbonitrile groups, leading to different chemical and biological properties.

Thiazole: The parent compound of the thiazole family, widely used in various chemical and pharmaceutical applications .

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical reactivity and biological activity compared to other thiazole derivatives.